3-cyano-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)benzamide

• IUPAC Name: 3-cyano-N-(4-pyrazin-2-yloxycyclohexyl)benzamide
• InChI: InChI=1S/C18H18N4O2/c19-11-13-2-1-3-14(10-13)18(23)22-15-4-6-16(7-5-15)24-17-12-20-8-9-21-17/h1-3,8-10,12,15-16H,4-7H2,(H,22,23)
• InChI Key: PGIONMAHHIWHNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CC=CC(=C2)C#N)OC3=NC=CN=C3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol
• CAS No.: 2034451-18-6

Description

3-cyano-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)benzamide is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.368. The purity is usually 95%.
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Scientific Research Applications

Catalysts in Chemical Synthesis

Compounds with similar structures have been reported to act as catalysts or key intermediates in chemical synthesis processes. For instance, palladium nanoparticles supported on mesoporous graphitic carbon nitride have shown high activity and selectivity in the hydrogenation of phenol to cyclohexanone, a crucial intermediate in the manufacture of polyamides (Yong Wang et al., 2011). Such findings indicate the potential catalytic applications of structurally complex benzamides in facilitating selective chemical transformations under mild conditions.

Antiviral and Antimicrobial Agents

Research into benzamide derivatives has unveiled their significant antiviral and antimicrobial potential. A study highlighted the synthesis of novel benzamide-based 5-aminopyrazoles, demonstrating remarkable antiavian influenza virus activity, suggesting these compounds' role in developing new antiviral agents (A. Hebishy et al., 2020). Moreover, benzamide derivatives have been designed for potent antitumor activities, hinting at their application in cancer therapy (Masao Yoshida et al., 2005).

Sensing and Detection Applications

Certain benzamide compounds exhibit unique properties suitable for sensing applications. For example, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been synthesized for colorimetric sensing of fluoride anions, demonstrating the potential of such compounds in environmental monitoring and safety applications (E. A. Younes et al., 2020).